Cas no 71607-98-2 (Phenol, 4-ethyl-3-nitro-)

• Product Name: Phenol, 4-ethyl-3-nitro-
• CAS No: 71607-98-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 1751043
• PubChem ID: 67814431
• Update Time: 2025-04-21

Phenol, 4-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-ethyl-3-nitro-
• K9K6UX2FKB
• 4-Ethyl-3-nitrophenol
• SCHEMBL9281293
• 71607-98-2
• 4-Ethyl-3-nitro-phenol
• DB-087822
• UNII-K9K6UX2FKB

• Inchi： 1S/C8H9NO3/c1-2-6-3-4-7(10)5-8(6)9(11)12/h3-5,10H,2H2,1H3
• InChI Key： HFNOQSYXXDKYMM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)[N+](=O)[O-])CC

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37